Cas no 7378-99-6 (dimethyl(octyl)amine)

• Product Name: dimethyl(octyl)amine
• CAS No: 7378-99-6
• MF: C₁₀H₂₃N
• MW: 157.296323060989
• CID: 47383
• PubChem ID: 24865680
• Update Time: 2025-04-18

dimethyl(octyl)amine Chemical and Physical Properties

Names and Identifiers

• dimethyl(octyl)amine
• n,n-dimethyloctylamine
• N,N-dimethyl-1-Octanamine
• Octyl dimethyl amine
• N,N-Dimethyl-n-octylamine
• N,N-dimethyloctan-1-amine
• Adma 8
• DMOA
• N-n-Octyldimethylamine
• Octylamine,N,N-dimethyl- (6CI,7CI,8CI)
• 1-(Dimethylamino)octane
• Dimethyl-n-octylamine
• Dimethyloctylamine
• Farmin DM 0898
• Farmin DM 08P
• N-Octyl-N,N-dimethylamine
• N-Octyldimethylamine
• NSC 63928
• Octyldimethylamine
• Octylamine, N,N-dimethyl-
• n,n-dimethyloctylamine; octyldimethylamine
• NSC-63928
• starbld0016650
• CHEMBL3183197
• VS-02930
• CAS-7378-99-6
• Q27253474
• D1814
• NCGC00254329-01
• EC 230-939-3
• Tox21_300349
• NCGC00248002-01
• A837925
• UNII-20N7H7X4SD
• Octylamine,N-dimethyl-
• FT-0629560
• F71194
• 7378-99-6
• MFCD00009558
• N,N-Dimethyloctylamine, technical grade
• 20N7H7X4SD
• dimethyl-octyl-amine
• AKOS005720938
• InChI=1/C10H23N/c1-4-5-6-7-8-9-10-11(2)3/h4-10H2,1-3H
• N,N-Dimethyloctylamine, 95%
• NSC63928
• N-(n-Octyl)dimethylamine
• SCHEMBL109678
• NS00004769
• octyl dimethylamine
• DTXCID0016299
• EINECS 230-939-3
• 1-Octanamine, N,N-dimethyl-
• N,N-dimethyl-N-actylamine
• DTXSID2036299
• 1-Octanamine,N-dimethyl-
• STL146466
• BBL011369
• DB-055801

• MDL： MFCD00009558
• Inchi： 1S/C10H23N/c1-4-5-6-7-8-9-10-11(2)3/h4-10H2,1-3H3
• InChI Key： UQKAOOAFEFCDGT-UHFFFAOYSA-N
• SMILES： N(C)(C)CCCCCCCC
• BRN： 1698081

Computed Properties

• Exact Mass: 157.18300
• Monoisotopic Mass: 157.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Clear liquid
• Density: 0.765 g/mL at 25 °C(lit.)
• Melting Point: -57°C(lit.)
• Boiling Point: 90°C/10mmHg(lit.)
• Flash Point: Degrees Fahrenheit:147.2°F
  Degrees Celsius:64°C
  
• Refractive Index: n20/D 1.424(lit.)
• Water Partition Coefficient: Slightly soluble
• PSA: 3.24000
• LogP: 2.90850
• Vapor Pressure: 0.8 mmHg ( 25 °C)
• Sensitiveness: Air Sensitive
• Solubility: Slightly soluble in water

dimethyl(octyl)amine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H315,H318,H335
• Warning Statement： P261,P280,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2922 8/PG 3
• WGK Germany：3
• Hazard Category Code： 25-37/38-41
• Safety Instruction： S26-S39-S45-S36/37/39
• FLUKA BRAND F CODES：10-23
• RTECS：RG8075000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R25; R34
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides